Cas no 188861-56-5 (Quinazoline, 2-(bromomethyl)-4-methoxy-)

• Product Name: Quinazoline, 2-(bromomethyl)-4-methoxy-
• CAS No: 188861-56-5
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• MDL: MFCD28658178
• CID: 3843511
• PubChem ID: 17909764
• Update Time: 2025-08-02

Quinazoline, 2-(bromomethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Quinazoline, 2-(bromomethyl)-4-methoxy-
• 188861-56-5
• 2-(Bromomethyl)-4-methoxyquinazoline
• SCHEMBL6042879
• 2-bromomethyl-4-methoxy-quinazoline
• KYAPAOHLPIORMS-UHFFFAOYSA-N
• DB-391749

• MDL： MFCD28658178
• Inchi： 1S/C10H9BrN2O/c1-14-10-7-4-2-3-5-8(7)12-9(6-11)13-10/h2-5H,6H2,1H3
• InChI Key： KYAPAOHLPIORMS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(OC)N=C1CBr

Computed Properties

• Exact Mass: 251.98983Da
• Monoisotopic Mass: 251.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35Ų

Additional information on Quinazoline, 2-(bromomethyl)-4-methoxy-

2-(Bromomethyl)-4-methoxy quinazoline: A Comprehensive Overview

Quinazoline, a heterocyclic aromatic compound, has long been a subject of interest in various scientific disciplines due to its unique chemical properties and versatile applications. Among its numerous derivatives, 2-(bromomethyl)-4-methoxy quinazoline, identified by the CAS number 188861-56-5, stands out for its potential in advanced chemical synthesis and material science. This compound is characterized by its bromomethyl group at the 2-position and a methoxy group at the 4-position, which significantly influence its reactivity and functionality.

The synthesis of 2-(bromomethyl)-4-methoxy quinazoline typically involves multi-step reactions, often starting from basic quinazoline precursors. Recent advancements in catalytic methods have enabled more efficient pathways for its production, reducing both time and cost. The bromomethyl group introduces a reactive site, making this compound highly valuable in cross-coupling reactions—a key area in modern organic chemistry. Its methoxy substituent enhances solubility and stability, making it suitable for a wide range of applications.

In terms of applications, 2-(bromomethyl)-4-methoxy quinazoline has shown promise in the field of drug discovery. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of kinase inhibitors. A study published in 2023 highlighted its role in modulating cellular signaling pathways, suggesting its potential in anticancer therapies. Additionally, this compound has been utilized in the synthesis of advanced materials, such as optoelectronic devices, where its aromatic structure contributes to desirable electronic properties.

The structural uniqueness of quinazoline derivatives like 2-(bromomethyl)-4-methoxy quinazoline also makes them valuable tools in chemical education and research. Their ability to undergo various transformations under different reaction conditions provides an excellent platform for studying reaction mechanisms and stereochemistry. Moreover, their use in green chemistry practices has been explored, with efforts directed toward minimizing waste and improving sustainability.

Looking ahead, the demand for compounds like CAS no. 188861-56-5 is expected to grow as industries continue to seek innovative solutions across pharmaceuticals, materials science, and beyond. Ongoing research focuses on optimizing synthesis routes and expanding application domains. The integration of computational chemistry techniques with experimental studies is paving the way for a deeper understanding of this compound's properties and potential uses.

In conclusion, 2-(bromomethyl)-4-methoxy quinazoline, with its unique structure and functional groups, represents a significant advancement in chemical innovation. Its versatility across multiple disciplines underscores its importance as a valuable tool for researchers and industries alike. As scientific exploration continues to uncover new possibilities, this compound will undoubtedly play a pivotal role in shaping future advancements.